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Compound of Interest

Compound Name: CLP-3094

Cat. No.: B420839 Get Quote

CLP-3094 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the quality control, purity assessment, and

effective experimental use of CLP-3094.

Frequently Asked Questions (FAQs)
Q1: What is CLP-3094 and what are its primary targets?

A1: CLP-3094 is a small molecule inhibitor with dual activity. It acts as a potent inhibitor of the

Androgen Receptor (AR) by targeting the binding function 3 (BF3) site.[1] Additionally, it is a

selective and potent antagonist of the G-protein coupled receptor 142 (GPR142).[1][2]

Q2: What is the recommended solvent for preparing CLP-3094 stock solutions?

A2: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration

stock solutions of CLP-3094. It is soluble in DMSO at concentrations up to 100 mg/mL.[3] For

in vivo studies, specific formulations using co-solvents like PEG300, Tween-80, and saline, or

corn oil are recommended.[3]

Q3: What are the recommended storage conditions for CLP-3094?

A3: Proper storage is crucial to maintain the stability and activity of CLP-3094. The powdered

form should be stored at -20°C for up to 3 years. Stock solutions in solvent can be stored at
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-80°C for up to 6 months or at -20°C for up to 1 month.[3] To prevent degradation from

repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller volumes.

Q4: What is the expected purity of CLP-3094?

A4: Commercially available CLP-3094 is typically supplied at a high purity, often exceeding

95%. For instance, some batches have reported purities as high as 99.79%.[1] It is essential to

verify the purity of each batch using appropriate analytical methods as outlined in the Quality

Control and Purity Assessment section.

Troubleshooting Guides
Issue 1: Low or No Biological Activity in Cell-Based Assays

Question: I am not observing the expected inhibitory effect of CLP-3094 on my cells. What

could be the cause?

Answer:

Improper Storage or Handling: Confirm that CLP-3094 has been stored correctly and that

stock solutions have not undergone multiple freeze-thaw cycles.

Incorrect Concentration: Ensure that the final concentration of CLP-3094 in your assay is

appropriate. The reported IC50 for AR transcriptional activity is 4 μM, while for GPR142 it

is 0.2 μM for the mouse receptor and 2.3 μM for the human receptor.[3] A dose-response

experiment is recommended to determine the optimal concentration for your specific cell

line and experimental conditions.

Solubility Issues: CLP-3094 has poor solubility in aqueous solutions.[1] When preparing

working solutions, ensure that the compound is fully dissolved and does not precipitate.

The use of a small percentage of DMSO in the final culture medium is common, but it's

crucial to have a vehicle control to account for any solvent effects.

Cell Line Health: Ensure that your cells are healthy and in the logarithmic growth phase.

High cell passage numbers can sometimes lead to altered receptor expression or

signaling.[4]
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Issue 2: High Variability Between Experimental Replicates

Question: My experimental results with CLP-3094 show significant variability between wells.

How can I improve the consistency?

Answer:

Inconsistent Cell Seeding: Uneven cell distribution can lead to variability. Ensure a single-

cell suspension before seeding and consider allowing the plate to sit at room temperature

for a short period before incubation to promote even settling.[5]

Pipetting Errors: Calibrate your pipettes regularly and use appropriate techniques, such as

reverse pipetting for viscous solutions, to ensure accurate dispensing of both cells and

compounds.[5]

Edge Effects: The outer wells of a microplate are prone to evaporation, which can

concentrate reagents and affect cell growth. It is advisable to avoid using the outer wells

for experimental samples and instead fill them with sterile media or PBS to maintain

humidity.[5]

Issue 3: Unexpected Off-Target Effects

Question: I am observing cellular effects that are not consistent with the known targets of

CLP-3094. What should I do?

Answer:

Compound Concentration: High concentrations of any small molecule inhibitor can lead to

off-target effects.[6] Use the lowest effective concentration possible.

Negative Controls: To confirm that the observed effect is due to the inhibition of the

intended target, consider using a negative control. This could involve a structurally similar

but inactive analog of CLP-3094 if available.[6]

Cross-Reactivity: In the context of AR inhibition, if your cell line expresses other steroid

receptors, consider including antagonists for those receptors to rule out off-target effects.

[5]
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Quality Control and Purity Assessment
Consistent and reliable experimental results depend on the quality and purity of CLP-3094. The

following tables summarize key specifications and provide detailed protocols for in-house

verification.

Quantitative Data Summary
Parameter Specification/Value

Appearance Off-white to light yellow solid[3]

Molecular Formula C15H13ClN2OS[3]

Molecular Weight 304.79 g/mol [3]

Purity (Typical) ≥95% (often >99%)[1]

Solubility
DMSO: ≥100 mg/mL (328.09 mM)[3]Ethanol: 15

mg/mL[1]Water: Insoluble[1]

Storage
Powder: -20°C for 3 yearsIn Solvent: -80°C for 6

months, -20°C for 1 month[3]

IC50 Values

AR Transcriptional Activity: 4 μMGPR142

(mouse): 0.2 μM (against 200 μM L-

tryptophan)GPR142 (human): 2.3 μM (against 1

mM L-tryptophan)[3]

Experimental Protocols
1. High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This protocol provides a general method for determining the purity of CLP-3094. Optimization

may be required based on the specific HPLC system and column used.

Instrumentation: HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase:
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A: 0.1% Trifluoroacetic acid (TFA) in Water

B: 0.1% TFA in Acetonitrile

Gradient:

Time (min) %A %B

0 95 5

20 5 95

25 5 95

26 95 5

| 30 | 95 | 5 |

Flow Rate: 1.0 mL/min.

Detection Wavelength: 254 nm.

Injection Volume: 10 µL.

Sample Preparation: Prepare a 1 mg/mL solution of CLP-3094 in DMSO.

Purity Calculation: The purity is determined by the area percentage of the main peak relative

to the total area of all peaks detected.

2. Nuclear Magnetic Resonance (¹H NMR) for Identity and Purity Confirmation

¹H NMR spectroscopy is a powerful tool for confirming the chemical structure of CLP-3094 and

assessing its purity.[7]

Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated dimethyl sulfoxide (DMSO-d6).

Sample Preparation: Dissolve 5-10 mg of CLP-3094 in approximately 0.7 mL of DMSO-d6.
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Data Acquisition: Acquire a standard one-dimensional proton NMR spectrum.

Analysis:

Identity: Compare the obtained spectrum with a reference spectrum of CLP-3094 to

confirm the presence of characteristic peaks and their chemical shifts.

Purity: Integrate the peaks corresponding to CLP-3094 and any visible impurity peaks.

The presence of residual solvents (e.g., DMSO) should also be noted. For quantitative

purity assessment, a known internal standard can be used.[8]

Signaling Pathways and Experimental Workflows
CLP-3094 Inhibition of Androgen Receptor (AR) Signaling

CLP-3094 inhibits the transcriptional activity of the Androgen Receptor by targeting its binding

function 3 (BF3) site. This prevents the proper conformational changes required for receptor

activation and subsequent gene transcription.
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Click to download full resolution via product page

Caption: CLP-3094 inhibits AR signaling by preventing receptor activation.

CLP-3094 Antagonism of GPR142 Signaling

CLP-3094 acts as an antagonist at the GPR142 receptor, a Gq-coupled GPCR. By blocking the

receptor, CLP-3094 prevents the downstream signaling cascade that is normally initiated by

agonists like L-tryptophan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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